Cas no 174064-00-7 (Tetradec-7-yne-6,9-diol)

• Product Name: Tetradec-7-yne-6,9-diol
• CAS No: 174064-00-7
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 139187
• PubChem ID: 11299108
• Update Time: 2025-04-19

Tetradec-7-yne-6,9-diol Chemical and Physical Properties

Names and Identifiers

• Tetradec-7-yne-6,9-diol
• 7-Tetradecyn-6,9-diol
• 7-Tetradecyne-6,9-diol
• TIMTEC-BB SBB008953
• 7-TETRADECYN-6,9-DIOL, 95%,
• AKOS015914314
• DTXSID20461639
• 174064-00-7
• SCHEMBL736168

• Inchi： 1S/C14H26O2/c1-3-5-7-9-13(15)11-12-14(16)10-8-6-4-2/h13-16H,3-10H2,1-2H3
• InChI Key： GQHFRBUSENSDPM-UHFFFAOYSA-N
• SMILES： OC(C#CC(CCCCC)O)CCCCC

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 251.9 °C at 760 mmHg
• Flash Point: 96.8 °C
• PSA: 40.46000
• LogP: 2.87220

Tetradec-7-yne-6,9-diol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39